2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol

• IUPAC Name: 2-[4-(3-amino-4-methylsulfonylphenyl)piperazin-1-yl]ethanol
• InChI: InChI=1S/C13H21N3O3S/c1-20(18,19)13-3-2-11(10-12(13)14)16-6-4-15(5-7-16)8-9-17/h2-3,10,17H,4-9,14H2,1H3
• InChI Key: UIEQEQXIMNNPIC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=C(C=C1)N2CCN(CC2)CCO)N
• Molecular Formula: C13H21N3O3S
• Molecular Weight: 299.39 g/mol

Description

The compound “2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds involves a two-step reaction. In the first step, different 1-(4-(methylsulfonyl)phenyl)-2-(phenylamino)ethan-1-one derivatives are obtained by the reaction of aniline derivatives and α-bromo-4-(methylsulfonyl)acetophenone. Then, condensation of intermediates with different 2-aminopyridines gives the final compounds.

Scientific Research Applications

Medicinal Chemistry

• Summary of the application : This compound is used in the synthesis of various bioactive compounds. It seems to be particularly useful in the creation of indole derivatives, which are known for their diverse biological activities and therapeutic potential.
• Results or outcomes : The results or outcomes of using this compound in the synthesis of bioactive compounds were not explicitly mentioned in the sources. However, the implication is that it contributes to the therapeutic properties of the resulting compounds.

Synthesis of Benzimidazoles

• Summary of the application : This compound is used in the design and synthesis of new 2-(4-(methylsulfonyl)phenyl) benzimidazoles. These benzimidazole derivatives are evaluated as selective cyclooxygenase-2 (COX-2) inhibitors.
• Methods of application or experimental procedures : The compound is attached via its C-2 position to create a novel series of benzimidazole derivatives. These compounds are then evaluated in vitro as COX-1/COX-2 inhibitors.
• Results or outcomes : Several compounds showed selective inhibition to the COX-2 isozyme. For example, compound 11b showed the most potent COX-2 inhibitory activity with IC 50 = 0.10 μM and selectivity index (SI = 134).

Synthesis of Furanones

• Summary of the application : 4′-(Methylsulfonyl)acetophenone, which can be synthesized from the compound , is used in the synthesis of 3-(4-Methylsulfonylphenyl)-4-phenyl-2(5H)-furanone.
• Results or outcomes : The resulting 3-(4-Methylsulfonylphenyl)-4-phenyl-2(5H)-furanone has potent apoptosis-inducing ability.

Synthesis of Indole Derivatives

• Summary of the application : This compound is used in the synthesis of indole derivatives. These derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.
• Results or outcomes : The resulting indole derivatives have shown diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.

Synthesis of Indomethacin Analogs

• Summary of the application : This compound is used in the synthesis of indomethacin analogs. These analogs are assessed for their in vitro COX-2 inhibitory activity as well as in vivo anti-inflammatory activity.
• Results or outcomes : The resulting indomethacin analogs have shown good anti-inflammatory activity.